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Compound of Interest |

Compound Name: Prelog-Djerassi lactone
CAS No.: 69056-12-8
Cat. No.: B12778666

Get Quote
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These application notes detail a highly efficient, enantioselective synthesis of the (+)-Prelog-
Djerassi lactone, a significant chiral building block in natural product synthesis. The described
methodology, developed by Risi and Burke, leverages a rhodium-catalyzed asymmetric
hydroformylation (AHF) as the key stereochemistry-inducing step. This approach is notable for
its atom economy and the strategic use of tandem reactions to construct the complex
stereochemical architecture of the target molecule in a limited number of synthetic operations.

The synthesis commences with the readily available 1-vinyl-4-methyl-2,6,7-
trioxabicyclo[2.2.2]octane (vinyl-OBO ester). A pivotal AHF/crotylation tandem sequence
establishes three of the four required stereocenters in a single pot. Subsequent ozonolysis and
Wittig olefination extend the carbon chain, followed by a final rhodium-catalyzed asymmetric
hydrogenation to set the last stereocenter. The synthesis culminates in the hydrolysis of the
ortho ester and lactonization to afford the (+)-Prelog-Djerassi lactone in a high overall yield of
57% over three isolations.[1][2][3][4]

Key Advantages of this Synthetic Route:
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» High Efficiency: The synthesis is accomplished in a minimal number of steps with a high
overall yield.[1][2][3][4]

o Excellent Stereocontrol: Asymmetric catalysis is employed to effectively set the multiple
stereocenters of the target molecule with high diastereoselectivity and enantioselectivity.

» Tandem Reactions: The use of a one-pot AHF/crotylation sequence significantly streamlines
the synthetic process, reducing the need for intermediate purification steps.[1][2]

e Atom Economy: Hydroformylation is an atom-economical process that incorporates carbon
monoxide and hydrogen across a double bond.[4]

This synthetic strategy serves as a prime example of modern catalytic methods applied to the
efficient construction of complex chiral molecules, making it a valuable protocol for researchers

in organic synthesis and drug development.

Logical Relationship of Synthetic Steps
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Caption: Logical flow of the synthesis of (+)-Prelog-Djerassi lactone.
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Experimental Protocols
I. Asymmetric Hydroformylation / Crotylation Tandem
Sequence

This procedure details the one-pot synthesis of the homoallylic alcohol intermediate from the
starting vinyl-OBO ester.

Materials:

1-vinyl-4-methyl-2,6,7-trioxabicyclo[2.2.2]octane

Rh(acac)(CO):

(S,S,S)-Bis(diazaphospholane) ligand

Anhydrous dichloromethane (DCM)

Syngas (1:1 mixture of CO and Hz)

trans-2-Butenyl pinacolato boronic ester

Argon

Procedure:

To a pressure bottle charged with a magnetic stir bar is added Rh(acac)(CO)z and the
(S,S,S)-Bis(diazaphospholane) ligand under an argon atmosphere.

e Anhydrous DCM is added, and the solution is stirred for 15 minutes.
e A solution of 1-vinyl-4-methyl-2,6,7-trioxabicyclo[2.2.2]octane in anhydrous DCM is added.

e The vessel is sealed, purged with argon, and then pressurized with syngas to the desired
pressure.

e The reaction mixture is stirred at the specified temperature for the indicated time.

e The vessel is vented, and the solution is purged with argon.
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 trans-2-Butenyl pinacolato boronic ester is added to the reaction mixture at ambient
temperature.

e The reaction is stirred for 24 hours.

e The reaction is quenched and worked up to isolate the crude homoallylic alcohol, which is
purified by flash chromatography.

Il. Ozonolysis /| Wittig Olefination

This protocol describes the conversion of the homoallylic alcohol to the a,3-unsaturated methyl
ester.

Materials:

Homoallylic alcohol from Step |

e Dichloromethane (DCM)

o Methanol (MeOH)

e Ozone

o Triphenylphosphine

o Methyl (triphenylphosphoranylidene)acetate
e Argon

Procedure:

A solution of the homoallylic alcohol in a mixture of DCM and MeOH is cooled to -78 °C.

Ozone is bubbled through the solution until a persistent blue color is observed.

The solution is purged with argon to remove excess ozone.

Triphenylphosphine is added, and the reaction is allowed to warm to ambient temperature
and stirred for 1 hour.
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» Methyl (triphenylphosphoranylidene)acetate is added, and the reaction mixture is stirred for
12 hours.

e The solvent is removed under reduced pressure, and the residue is purified by flash
chromatography to yield the a,3-unsaturated methyl ester.

lll. Asymmetric Hydrogenation and Lactonization

This final sequence details the hydrogenation to set the final stereocenter, followed by
hydrolysis and lactonization to yield the (+)-Prelog-Djerassi lactone.

Materials:

a,B-Unsaturated methyl ester from Step |l
e [Rh(cod):z]BFa4

» Josiphos-type ligand

e Dichloromethane (DCM)

e Hydrogen gas

o Tetrahydrofuran (THF)

e Aqueous HCI

o Trimethylsilyldiazomethane (TMSCHN?2)
e Methanol (MeOH)

e Otera's catalyst (a distannoxane catalyst)
e Toluene

Procedure:

e To a pressure bottle is added [Rh(cod)z]BF4 and the Josiphos-type ligand under an argon
atmosphere.
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e Anhydrous DCM is added, and the solution is stirred for 15 minutes.

e A solution of the a,B3-unsaturated methyl ester in anhydrous DCM is added.
e The vessel is purged with argon and then pressurized with hydrogen gas.
e The reaction is stirred at ambient temperature for the specified time.

e The vessel is vented, and the solvent is removed under reduced pressure.

e The crude product is dissolved in THF, and aqueous HCI is added. The mixture is stirred for
12 hours.

e The reaction is neutralized, and the product is extracted.

e The crude carboxylic acid is dissolved in a mixture of toluene and MeOH, and TMSCHN: is
added until a persistent yellow color is observed.

e The solvent is removed, and the crude methyl ester is dissolved in toluene with Otera's
catalyst and heated to reflux for 24 hours.

e The reaction mixture is cooled, and the solvent is evaporated. The residue is purified by flash
chromatography to afford the (+)-Prelog-Djerassi lactone.

Quantitative Data Summary

Table 1: Asymmetric Hydroformylation/Crotylation
Tandem Sequence
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Parameter Value

Substrate 1-vinyl-4-methyl-2,6,7-trioxabicyclo[2.2.2]octane
Catalyst Rh(acac)(CO)z

Ligand (S,S,S)-Bis(diazaphospholane)

Catalyst Loading 0.1 mol%

Ligand Loading 0.12 mol%

Syngas Pressure

100 psi (1:1 CO/H2)

Temperature

40 °C

Reaction Time (AHF)

24 h

Crotylation Reagent

trans-2-Butenyl pinacolato boronic ester

Reaction Time (Crotylation) 24 h
Yield (Homoallylic Alcohol) 85%
Diastereomeric Ratio >20:1
Enantiomeric Excess 95% ee

Table 2: Ozonolysis/Wittig Olefination

Parameter

Value

Substrate

Homoallylic Alcohol

Wittig Reagent

Methyl (triphenylphosphoranylidene)acetate

Yield (a,B-Unsaturated Ester)

88%

Geometric Selectivity

>20:1 (E:2)

Table 3: Asymmetric Hydrogenation and Lactonization
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Parameter Value

Substrate a,B-Unsaturated Methyl Ester
Catalyst [Rh(cod)z]BF4

Ligand Josiphos-type ligand
Catalyst Loading 1 mol%

Hydrogen Pressure 500 psi

Reaction Time (Hydrogenation) 12 h

Yield (Lactone) 75%

Diastereomeric Ratio >31:1

Experimental Workflow and Reaction Pathway
Overall Synthetic Pathway
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Caption: Step-wise workflow for the synthesis of (+)-Prelog-Djerassi lactone.
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prelog-djerassi-lactone-via-asymmetric-hydroformylation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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